Cas no 2228727-29-3 (2-amino-3-3-(dimethylamino)phenylpropan-1-ol)

2-Amino-3-[3-(dimethylamino)phenyl]propan-1-ol is a versatile intermediate in organic synthesis, particularly valued for its role in the preparation of pharmacologically active compounds. Its structural features, including a primary amine and a hydroxyl group on a propanol backbone, along with a dimethylamino-substituted phenyl ring, make it a useful building block for the development of adrenergic receptor ligands and other bioactive molecules. The compound’s well-defined reactivity profile allows for selective modifications, facilitating its application in medicinal chemistry and drug discovery. Its stability under standard handling conditions and compatibility with common synthetic methodologies further enhance its utility in research and industrial settings.
2-amino-3-3-(dimethylamino)phenylpropan-1-ol structure
2228727-29-3 structure
Product Name:2-amino-3-3-(dimethylamino)phenylpropan-1-ol
CAS No:2228727-29-3
MF:C11H18N2O
MW:194.273422718048
CID:6395427
PubChem ID:165757831
Update Time:2025-05-22

2-amino-3-3-(dimethylamino)phenylpropan-1-ol Chemical and Physical Properties

Names and Identifiers

    • 2-amino-3-3-(dimethylamino)phenylpropan-1-ol
    • 2-amino-3-[3-(dimethylamino)phenyl]propan-1-ol
    • EN300-1821433
    • 2228727-29-3
    • Inchi: 1S/C11H18N2O/c1-13(2)11-5-3-4-9(7-11)6-10(12)8-14/h3-5,7,10,14H,6,8,12H2,1-2H3
    • InChI Key: HLGCAINVKIPJMW-UHFFFAOYSA-N
    • SMILES: OCC(CC1C=CC=C(C=1)N(C)C)N

Computed Properties

  • Exact Mass: 194.141913202g/mol
  • Monoisotopic Mass: 194.141913202g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 4
  • Complexity: 161
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 0.7
  • Topological Polar Surface Area: 49.5Ų

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Additional information on 2-amino-3-3-(dimethylamino)phenylpropan-1-ol

Introduction to 2-amino-3-(dimethylamino)phenylpropan-1-ol (CAS No. 2228727-29-3)

2-amino-3-(dimethylamino)phenylpropan-1-ol (CAS No. 2228727-29-3) is a versatile organic compound with significant applications in various fields, including pharmaceuticals, agrochemicals, and materials science. This compound is characterized by its unique structure, which combines an amino group, a dimethylamino group, and a hydroxyl group attached to a phenylpropanol backbone. The presence of these functional groups makes it highly reactive and capable of participating in a wide range of chemical reactions.

The synthesis of CAS No. 2228727-29-3 involves multi-step processes that often require precise control over reaction conditions to achieve high yields and purity. Recent advancements in catalytic methods and green chemistry have enabled more efficient and environmentally friendly production techniques for this compound. For instance, researchers have explored the use of enzymes and microwave-assisted synthesis to streamline the production process while minimizing waste.

One of the most notable applications of CAS No. 2228727- is in the development of bioactive molecules with potential therapeutic benefits. Studies have shown that this compound exhibits antimicrobial properties, making it a promising candidate for use in antifungal and antibacterial agents. Additionally, its ability to act as a chiral auxiliary has been leveraged in asymmetric synthesis, facilitating the production of enantiomerically pure compounds that are critical in drug discovery.

In the field of agrochemicals, CAS No. 2 has been investigated for its potential as a plant growth regulator. Experimental results indicate that it can enhance crop yield by promoting root development and improving stress tolerance in plants. This application aligns with the growing demand for sustainable agricultural practices that minimize the use of synthetic chemicals while maintaining high productivity.

Recent research has also focused on the biodegradation pathways of CAS No. 7, aiming to assess its environmental impact and develop strategies for safe disposal. Findings suggest that under aerobic conditions, this compound undergoes rapid microbial degradation, reducing its persistence in aquatic ecosystems. This information is crucial for regulatory agencies when evaluating its safety profile and determining appropriate usage guidelines.

The structural versatility of CAS No. 3 has also made it a valuable building block in materials science. For example, it has been used as a precursor for synthesizing advanced polymers with tailored mechanical and thermal properties. These polymers find applications in industries such as electronics, automotive manufacturing, and biomedical devices.

In conclusion, CAS No. 4 stands out as a multifaceted compound with immense potential across diverse industries. Its unique chemical properties, coupled with ongoing research into its synthesis, applications, and environmental impact, underscore its importance in modern chemistry and material science.

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